Antibiotic X 14885A
Overview
Description
Antibiotic X 14885A is a natural product found in Streptomyces with data available.
Scientific Research Applications
Antimicrobial Efficacy and Biofilm Combat
The antimicrobial peptide SAAP-148, derived from Antibiotic X 14885A, shows promise in combating drug-resistant bacteria and biofilms. It's effective against multidrug-resistant pathogens without inducing resistance and can prevent biofilm formation. It has been successful in eradicating infections on ex vivo human skin and murine skin in vivo, highlighting its potential as a novel agent against antibiotic-resistant bacteria (de Breij et al., 2018).
Synergistic Antibacterial Effects
Combining tetracycline antibiotics with SAAP-148, derived from this compound, exhibits a synergistic antibacterial effect against Pseudomonas aeruginosa, including multidrug-resistant strains. This combination therapy could be an effective method to combat MDR P. aeruginosa-related infections, offering a new approach to addressing antibiotic resistance (Li et al., 2020).
Environmental Impact and Resistance
The environmental fate of antibiotics like X 14885A, particularly those used in animal husbandry, is crucial. They are introduced into terrestrial and aquatic environments, affecting bacterial populations and potentially promoting antibiotic resistance. This environmental presence highlights the need for comprehensive studies on antibiotic resistance patterns and their environmental impact (Kemper, 2008).
Development of Novel Antimicrobial Agents
Research emphasizes the importance of developing novel antimicrobial agents like this compound derivatives to combat drug-resistant bacteria. Given the limited discovery of new antibiotics, understanding the mechanisms of resistance and exploring alternative therapeutic strategies is essential (Richardson, 2017).
Alternatives to Conventional Antibiotics
This compound and its derivatives present a potential alternative to traditional antibiotics. Research in this area focuses on novel technologies and scientific breakthroughs that can lead to new options for preventing and treating animal diseases, with implications for human health (Seal et al., 2013).
properties
CAS RN |
83917-57-1 |
|---|---|
Molecular Formula |
C27H32N2O7 |
Molecular Weight |
496.6 g/mol |
IUPAC Name |
2-[[(3R,8R,9R)-3,9-dimethyl-2-[1-oxo-1-(1H-pyrrol-2-yl)propan-2-yl]-1,7-dioxaspiro[5.5]undecan-8-yl]methyl]-5-hydroxy-1,3-benzoxazole-4-carboxylic acid |
InChI |
InChI=1S/C27H32N2O7/c1-14-8-10-27(11-9-15(2)25(36-27)16(3)24(31)17-5-4-12-28-17)35-20(14)13-21-29-23-19(34-21)7-6-18(30)22(23)26(32)33/h4-7,12,14-16,20,25,28,30H,8-11,13H2,1-3H3,(H,32,33)/t14-,15-,16?,20-,25?,27?/m1/s1 |
InChI Key |
DXLFHVNETQTLLA-QBYXERAJSA-N |
Isomeric SMILES |
C[C@@H]1CCC2(CC[C@H](C(O2)C(C)C(=O)C3=CC=CN3)C)O[C@@H]1CC4=NC5=C(O4)C=CC(=C5C(=O)O)O |
SMILES |
CC1CCC2(CCC(C(O2)C(C)C(=O)C3=CC=CN3)C)OC1CC4=NC5=C(O4)C=CC(=C5C(=O)O)O |
Canonical SMILES |
CC1CCC2(CCC(C(O2)C(C)C(=O)C3=CC=CN3)C)OC1CC4=NC5=C(O4)C=CC(=C5C(=O)O)O |
synonyms |
antibiotic X 14885A NRRL 12350 NRRL-12350 X 14885A X-14885A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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